Cas no 14304-27-9 (pent-1-en-4-yn-3-ol)

• Product Name: pent-1-en-4-yn-3-ol
• CAS No: 14304-27-9
• MF: C₅H₆O
• MW: 82.1005415916443
• MDL: MFCD00048106
• CID: 139179
• PubChem ID: 10909482
• Update Time: 2025-10-29

pent-1-en-4-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Penten-4-yn-3-ol
• pent-1-en-4-yn-3-ol
• DTXSID80447914
• AKOS006239268
• MFCD00048106
• EN300-173182
• FT-0691145
• 14304-27-9
• 1-PENTEN-4-YN-3-OL,97%

• MDL： MFCD00048106
• Inchi： 1S/C5H6O/c1-3-5(6)4-2/h1,4-6H,2H2
• InChI Key： YALSXYCXTKPOFY-UHFFFAOYSA-N
• SMILES： OC(C#C)C=C

Computed Properties

• Exact Mass: 82.04190
• Monoisotopic Mass: 82.041864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.935
• Boiling Point: 111.376°C at 760 mmHg
• Flash Point: 6.887°C
• Refractive Index: 1.465
• PSA: 20.23000
• LogP: 0.16650

Additional information on pent-1-en-4-yn-3-ol

Recent Advances in the Synthesis and Applications of Pent-1-en-4-yn-3-ol (CAS: 14304-27-9) in Chemical Biology and Pharmaceutical Research

Pent-1-en-4-yn-3-ol (CAS: 14304-27-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its enyne functionality, serves as a valuable building block for the synthesis of more complex molecules, including bioactive compounds and drug candidates. Recent studies have explored its utility in click chemistry, medicinal chemistry, and materials science, highlighting its broad applicability across multiple disciplines.

One of the most notable advancements in the use of pent-1-en-4-yn-3-ol is its role in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC). Researchers have demonstrated that the terminal alkyne group in pent-1-en-4-yn-3-ol can efficiently participate in CuAAC reactions, enabling the rapid and modular assembly of complex molecular architectures. This property has been leveraged in the development of novel drug conjugates, bioconjugates, and polymeric materials with tailored functionalities. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of pent-1-en-4-yn-3-ol as a key intermediate in the synthesis of a new class of anticancer agents targeting specific protein-protein interactions.

In addition to its applications in click chemistry, pent-1-en-4-yn-3-ol has also been investigated for its potential as a precursor in the synthesis of bioactive natural products and pharmaceuticals. A 2023 study in Organic Letters detailed a novel synthetic route to access polyketide-derived natural products using pent-1-en-4-yn-3-ol as a starting material. The researchers highlighted the compound's ability to undergo selective functionalization, which allowed for the efficient construction of complex stereocenters and carbon skeletons. This work underscores the compound's utility in streamlining the synthesis of structurally diverse and pharmacologically relevant molecules.

Beyond its synthetic applications, pent-1-en-4-yn-3-ol has also been explored for its biological activity. Preliminary studies have suggested that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. For example, a recent preprint on bioRxiv described the synthesis and evaluation of a series of pent-1-en-4-yn-3-ol derivatives as potential inhibitors of bacterial efflux pumps, a mechanism implicated in antibiotic resistance. While further validation is needed, these findings open new avenues for the development of novel antimicrobial agents.

Looking ahead, the continued exploration of pent-1-en-4-yn-3-ol and its derivatives is expected to yield further insights into its potential applications. Ongoing research is focused on optimizing its synthetic accessibility, expanding its reactivity profile, and evaluating its biological effects in more complex systems. As the field of chemical biology continues to evolve, compounds like pent-1-en-4-yn-3-ol will play an increasingly important role in bridging the gap between synthetic chemistry and biological discovery.